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Compound of Interest

Compound Name: 2-Ethylbutyl acetate

Cat. No.: B155402 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract
2-Ethylbutyl acetate, a carboxylic ester with a characteristic fruity odor, holds a significant

position in various industrial sectors.[1][2][3] This technical guide provides a comprehensive

overview of its chemical and physical properties, primary industrial applications, and the

methodologies relevant to its synthesis and quality control. The information is tailored for

researchers, scientists, and professionals in drug development who may encounter this

compound as a solvent, intermediate, or formulation component.

Chemical and Physical Properties
2-Ethylbutyl acetate is a clear, colorless liquid.[1][2] It is a flammable liquid and vapor.[4][5]

Key physical and chemical properties are summarized in the tables below for easy reference

and comparison.

Table 1: General and Physical Properties of 2-Ethylbutyl Acetate
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Property Value Source

Molecular Formula C8H16O2 [6]

Molecular Weight 144.21 g/mol [6]

CAS Number 10031-87-5 [4][5][6]

Appearance Clear, colorless liquid [1][2][6]

Odor Fruity, somewhat oily [1]

Boiling Point 160-163 °C at 740-760 mmHg [1][2]

Melting Point < -100 °C [2][7]

Density 0.876 - 0.884 g/mL at 20-25 °C [1][2]

Refractive Index 1.409 - 1.412 at 20 °C [1][8]

Table 2: Solubility and Safety Data for 2-Ethylbutyl Acetate

Property Value Source

Solubility in Water 0.06% (6.4 mg/mL at 20 °C) [1][2][7]

Solubility in Organic Solvents
Soluble in alcohol, miscible

with oils
[1]

Flash Point
52.78 - 53 °C (127 °F) (closed

cup)
[8][9]

Hazard Classifications Flammable Liquid, Category 3 [9]

Signal Word Warning [5][9]

Industrial Applications
The industrial utility of 2-Ethylbutyl acetate is primarily centered around its properties as a

solvent and its organoleptic characteristics.

Solvent Applications
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2-Ethylbutyl acetate is an effective solvent for nitrocellulose lacquers.[1] Its moderate boiling

point and good solvency make it suitable for various coating formulations. It is also used in

other industrial applications requiring a solvent with its specific evaporation rate and

compatibility profile.

Fragrance and Flavoring Agent
With its sweet, fruity aroma and taste reminiscent of pear and strawberry, 2-Ethylbutyl acetate
is utilized in the fragrance and flavor industries.[1] It is particularly valued in perfumery for

providing fruity notes and enhancing aldehydic and rosy fragrance types.[1] In the flavor

industry, it is used in trace amounts in fruit complexes.[1] Its use as a flavoring agent is

regulated, for instance, by the FDA (21 CFR 172.515).

Experimental Protocols
Synthesis of 2-Ethylbutyl Acetate
The industrial synthesis of 2-Ethylbutyl acetate is typically achieved through the esterification

of 2-ethylbutanol with either acetic anhydride or acetic acid.[1] The reaction is generally

catalyzed by a strong acid, such as sulfuric acid.[1]

Reaction:

CH3COOH + CH3CH2CH(CH2CH3)CH2OH → CH3COOCH2CH(CH2CH3)CH2CH3 + H2O

(Acetic Acid + 2-Ethylbutanol → 2-Ethylbutyl Acetate + Water)

A general laboratory-scale procedure would involve refluxing a mixture of 2-ethylbutanol, acetic

acid, and a catalytic amount of sulfuric acid. The water produced during the reaction is

removed to drive the equilibrium towards the product side. The crude product is then washed

with a sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with

water to remove any remaining salts. Finally, the 2-ethylbutyl acetate is purified by distillation.

Quality Control
Ensuring the purity of 2-Ethylbutyl acetate is critical for its industrial applications, especially in

the flavor and fragrance industries.[10] A key analytical technique for quality control is Gas

Chromatography (GC).[10]
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Gas Chromatography (GC) for Purity Assay:

Objective: To determine the purity of 2-Ethylbutyl acetate and identify any impurities.

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or equivalent).

Carrier Gas: Helium or Nitrogen.

Injector and Detector Temperature: Typically set around 250 °C.

Oven Temperature Program: An initial temperature of around 60-80 °C, held for a few

minutes, followed by a temperature ramp (e.g., 10 °C/min) to a final temperature of around

200-250 °C.

Sample Preparation: The 2-Ethylbutyl acetate sample is diluted in a suitable solvent (e.g.,

ethanol or hexane) before injection.

Analysis: The retention time of the main peak is compared with a standard of 2-Ethylbutyl
acetate for identification. The area of the peak is used to quantify the purity, typically

expressed as a percentage. For food-grade applications, a minimum purity of 98.0% is often

required.[10]

Logical Workflow of Industrial Utilization
The following diagram illustrates the typical lifecycle and industrial application workflow for 2-
Ethylbutyl acetate, from its synthesis to its end-use in various products.

Raw Materials
(2-Ethylbutanol,

Acetic Acid/Anhydride)

Esterification Reaction

Purification
(Distillation)

Quality Control
(Gas Chromatography)

Solvent for
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Click to download full resolution via product page

Industrial workflow of 2-Ethylbutyl acetate.

Safety and Handling
2-Ethylbutyl acetate is a flammable liquid and should be handled with appropriate safety

precautions.[4] It should be kept away from heat, sparks, open flames, and other ignition

sources.[5][11] Use in a well-ventilated area is recommended. It is incompatible with strong

oxidizing agents, strong acids, and strong bases.[4] Personal protective equipment, including

gloves and eye protection, should be worn when handling this chemical.[5]

Conclusion
2-Ethylbutyl acetate is a versatile chemical with established roles in the coatings, fragrance,

and flavor industries. Its synthesis is straightforward, and its quality can be reliably assessed

using standard analytical techniques like gas chromatography. A thorough understanding of its

properties, applications, and handling requirements is essential for its safe and effective use in

research, development, and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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